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Compound of Interest

Compound Name: 2-Chloro-4,6-dimethylnicotinamide

Cat. No.: B118945

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a consolidated overview of the known chemical properties of 2-
Chloro-4,6-dimethylnicotinamide. Due to the limited availability of public domain data, this
document focuses on foundational chemical information. At present, detailed experimental
protocols for its synthesis, comprehensive spectral analyses, and its role in biological signaling
pathways are not extensively documented in publicly accessible literature.

Core Chemical Properties

2-Chloro-4,6-dimethylnicotinamide is a substituted pyridine derivative. Its fundamental
chemical and physical properties are summarized below.
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Property Value Citation(s)
CAS Number 140413-44-1 [1][2]
Molecular Formula CsH9oCIN20 [1][2]
Molecular Weight 184.62 g/mol [11[2]
Appearance White to off-white solid [1112]
Melting Point 154-155 °C [1][2]
Boiling Point (Predicted) 270.7 £40.0 °C [1112]
Density (Predicted) 1.265 + 0.06 g/cm?3 [11[2]
Storage Temperature 2-8 °C [1][2]

Synthesis and Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of 2-Chloro-4,6-
dimethylnicotinamide are not readily available in the surveyed literature. However, general
synthetic strategies for related nicotinamide derivatives often involve the amidation of a
corresponding nicotinic acid or its activated derivative. For instance, the synthesis of similar
compounds has been achieved through the reaction of a 2-chloronicotinoyl chloride with an
appropriate amine.

A generalized conceptual workflow for a potential synthesis is presented below. It is crucial to
note that this is a hypothetical pathway and has not been experimentally verified for this
specific compound based on the available data.

Caption: Conceptual synthetic workflow for 2-Chloro-4,6-dimethylnicotinamide.

Spectroscopic Data

Experimental spectral data, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and
Mass Spectrometry (MS), for 2-Chloro-4,6-dimethylnicotinamide are not available in the
public domain. For definitive structural confirmation and purity assessment, acquisition of this
data would be a mandatory step in any research or development context.
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Biological Activity and Signaling Pathways

Currently, there is no specific information in the public literature detailing the biological activity
of 2-Chloro-4,6-dimethylnicotinamide or its involvement in any signaling pathways. Research
on structurally related nicotinamide derivatives has explored their potential as fungicides,
suggesting that this class of compounds may have bioactivity. However, without direct
experimental evidence, the biological profile of 2-Chloro-4,6-dimethylnicotinamide remains
uncharacterized.

The diagram below illustrates a generic representation of how a novel small molecule
compound might be investigated for its effects on a cellular signaling pathway.

Caption: General workflow for investigating the biological activity of a compound.

In conclusion, while the basic chemical properties of 2-Chloro-4,6-dimethylnicotinamide are
documented, a significant gap exists in the publicly available scientific literature regarding its
synthesis, spectral characterization, and biological function. Further experimental investigation
is required to elucidate these aspects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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